Cas no 3066-44-2 (isocyanato(phenyl)methylbenzene)

• Product Name: isocyanato(phenyl)methylbenzene
• CAS No: 3066-44-2
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD01863694
• CID: 294591
• PubChem ID: 4250935
• Update Time: 2025-04-19

isocyanato(phenyl)methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-(isocyanatomethylene)bis-
• [Isocyanato(phenyl)methyl]benzene
• Diphenylmethyl isocyanate
• (isocyanatomethylene)dibenzene
• (Phenyl-isocyanato-methyl)-benzene
• 1,1'-(isocyanatomethylene)dibenzene
• benzhydryl isocyanate
• Benzhydrylisocyanat
• diphenylmethane monoisocyanate
• F2160-0003
• isocyanatodiphenylmethane
• 3066-44-2
• Benzene, 1,1'-(isocyanatomethylene)bis-
• EN300-236169
• diphenylmethane isocyanate
• DTXSID70401227
• diphenylmethylisocyanate
• diphenylmethyl-isocyanate
• AKOS009157286
• Di-phenylmethylisocyanate
• MFCD01863694
• BWLKKFSDKDJGDZ-UHFFFAOYSA-N
• SCHEMBL134389
• Diphenylmethyl isocyanate, 98%
• J-018046
• DIPHENYLMETHYL ISOCYANATE 98
• isocyanato(phenyl)methylbenzene

• MDL： MFCD01863694
• Inchi： 1S/C14H11NO/c16-11-15-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H
• InChI Key： BWLKKFSDKDJGDZ-UHFFFAOYSA-N
• SMILES： O=C=NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.105 g/mL at 25 °C(lit.)
• Boiling Point: 298 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.579(lit.)
• PSA: 29.43000
• LogP: 3.11180
• Solubility: Not determined

isocyanato(phenyl)methylbenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：2-8°C